Cas no 65371-88-2 (3,6-di-o-acetyl-4-o-benzyl-d-glucal)

• Product Name: 3,6-di-o-acetyl-4-o-benzyl-d-glucal
• CAS No: 65371-88-2
• MF: C₁₇H₂₀O₆
• MW: 320.337105751038
• CID: 961827
• PubChem ID: 2734732
• Update Time: 2025-04-19

3,6-di-o-acetyl-4-o-benzyl-d-glucal Chemical and Physical Properties

Names and Identifiers

• 3,6-di-o-acetyl-4-o-benzyl-d-glucal
• [(2R,3S,4R)-4-acetyloxy-3-phenylmethoxy-3,4-dihydro-2H-pyran-2-yl]methyl acetate
• 3,6-di-O-acetyl-1,5-anhydro-4-O-benzyl-2-deoxy-D-arabino-hex-1-enitol
• FTHQXTNSNIOZTL-ZACQAIPSSA-N
• 4-O-benzyl-3,6-di-O-acetyl-D-glucal
• 65371-88-2
• SCHEMBL630040
• DTXSID40370471

• Inchi： 1S/C17H20O6/c1-12(18)21-11-16-17(15(8-9-20-16)23-13(2)19)22-10-14-6-4-3-5-7-14/h3-9,15-17H,10-11H2,1-2H3/t15-,16-,17+/m1/s1
• InChI Key： FTHQXTNSNIOZTL-ZACQAIPSSA-N
• SMILES： O(CC1C=CC=CC=1)[C@H]1[C@@H](C=CO[C@@H]1COC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 320.12598835g/mol
• Monoisotopic Mass: 320.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.1Ų

3,6-di-o-acetyl-4-o-benzyl-d-glucal Security Information

• Safety Term：S24/25